Cas no 1215323-17-3 (4-(methylsulfonyl)-2-(trifluoromethyl)Benzenemethanol)

• Product Name: 4-(methylsulfonyl)-2-(trifluoromethyl)Benzenemethanol
• CAS No: 1215323-17-3
• MF: C₉H₉F₃O₃S
• MW: 254.226172208786
• MDL: MFCD26051393
• CID: 2106694
• PubChem ID: 66936507
• Update Time: 2025-05-27

4-(methylsulfonyl)-2-(trifluoromethyl)Benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfonyl)-2-(trifluoromethyl)Benzenemethanol
• (4-Methanesulfonyl-2-trifluoromethyl-phenyl)-methanol
• (4-(Methylsulfonyl)-2-(trifluoroMethyl)phenyl)Methanol
• SCHEMBL1190580
• (2-(trifluoromethyl)-4-(methylsulfonyl)phenyl)methanol
• AS-82486
• E83974
• [4-methylsulfonyl-2-(trifluoromethyl)phenyl]methanol
• [4-methanesulfonyl-2-(trifluoromethyl)phenyl]methanol
• DA-22156
• 1215323-17-3
• SB17727

• MDL： MFCD26051393
• Inchi： 1S/C9H9F3O3S/c1-16(14,15)7-3-2-6(5-13)8(4-7)9(10,11)12/h2-4,13H,5H2,1H3
• InChI Key： BAAPXLLEWXTKAZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(CO)=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 254.02244980g/mol
• Monoisotopic Mass: 254.02244980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(methylsulfonyl)-2-(trifluoromethyl)Benzenemethanol

Comprehensive Overview of 4-(Methylsulfonyl)-2-(trifluoromethyl)Benzenemethanol (CAS No. 1215323-17-3)

4-(Methylsulfonyl)-2-(trifluoromethyl)Benzenemethanol (CAS No. 1215323-17-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a benzenemethanol core substituted with a methylsulfonyl group at the 4-position and a trifluoromethyl group at the 2-position. These functional groups contribute to its high reactivity and potential applications in drug discovery and material science.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug design. Researchers are particularly interested in 4-(Methylsulfonyl)-2-(trifluoromethyl)Benzenemethanol as a building block for synthesizing novel bioactive molecules. Its methylsulfonyl moiety also offers opportunities for further chemical modifications, making it a versatile intermediate in organic synthesis.

The compound's CAS No. 1215323-17-3 is frequently searched in academic and industrial databases, reflecting its growing relevance. Questions like "What are the applications of 4-(Methylsulfonyl)-2-(trifluoromethyl)Benzenemethanol?" or "How to synthesize CAS 1215323-17-3?" are common among chemists and researchers. This highlights the need for detailed, accessible information on its properties and uses.

From an environmental perspective, the trifluoromethyl group's persistence has raised questions about the ecological impact of such compounds. However, 4-(Methylsulfonyl)-2-(trifluoromethyl)Benzenemethanol is often studied for its potential biodegradability, aligning with the global push for greener chemistry. Innovations in catalytic processes and solvent-free reactions are also being explored to minimize waste during its production.

In the pharmaceutical sector, 4-(Methylsulfonyl)-2-(trifluoromethyl)Benzenemethanol is investigated for its role in developing kinase inhibitors and anti-inflammatory agents. Its benzenemethanol scaffold is a common motif in drug candidates, and the addition of methylsulfonyl and trifluoromethyl groups enhances target specificity. This aligns with the trend toward precision medicine, where molecular tailoring is key to reducing side effects.

For those seeking technical data, the compound's physical properties—such as melting point, solubility, and spectral characteristics—are well-documented in peer-reviewed journals. Its CAS No. 1215323-17-3 serves as a reliable identifier for sourcing high-purity samples from reputable suppliers. Quality control measures, including HPLC and NMR analysis, ensure consistency in research applications.

In summary, 4-(Methylsulfonyl)-2-(trifluoromethyl)Benzenemethanol (CAS No. 1215323-17-3) represents a promising avenue for scientific exploration. Its multifaceted applications, from drug development to sustainable chemistry, underscore its importance in modern research. As interest in fluorinated and sulfonated compounds grows, this molecule is poised to remain a focal point in innovative chemical solutions.